Cas no 1423030-96-9 (methyl 3-(chlorosulfonyl)-1-methyl-1H-indole-2-carboxylate)

• Product Name: methyl 3-(chlorosulfonyl)-1-methyl-1H-indole-2-carboxylate
• CAS No: 1423030-96-9
• MF: C₁₁H₁₀ClNO₄S
• MW: 287.719400882721
• CID: 5054025
• PubChem ID: 71757592
• Update Time: 2023-11-22

methyl 3-(chlorosulfonyl)-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chlorosulfonyl-1-methylindole-2-carboxylate
• methyl 3-(chlorosulfonyl)-1-methyl-1H-indole-2-carboxylate

• Inchi： 1S/C11H10ClNO4S/c1-13-8-6-4-3-5-7(8)10(18(12,15)16)9(13)11(14)17-2/h3-6H,1-2H3
• InChI Key： BFKXBULCRVHVQM-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)N(C)C2C=CC=CC=21)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 2.2
• Topological Polar Surface Area: 73.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 459.5±30.0 °C at 760 mmHg
• Flash Point: 231.7±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 3-(chlorosulfonyl)-1-methyl-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives